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Compound of Interest

Compound Name: PBZ1038

Cat. No.: B15564776 Get Quote

Application Notes and Protocols for PBZ1038
For Research Use Only. Not for use in diagnostic procedures.

Introduction
PBZ1038 is a small molecule inhibitor of the bacterial GroES/GroEL chaperone system, a

critical component for protein folding in bacteria.[1][2][3] It is a bis-sulfonamido-2-

phenylbenzoxazole compound and a structural analog of PBZ1587. PBZ1038 exhibits potent

inhibitory activity against Gram-negative chaperonins, leading to its antimicrobial effects.[1][2]

[3] These application notes provide detailed protocols for in vitro and cellular assays to

characterize the activity of PBZ1038, as well as a summary of its biochemical and cellular

activities.
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Target Assay Type IC50 (µM) Organism Notes

GroEL dMDH Refolding 0.020 ± 0.003 E. coli

Inhibition of

GroES/GroEL-

mediated

refolding of

denatured

malate

dehydrogenase.

GroEL A106N

Mutant
dMDH Refolding >100 E. coli

Demonstrates

the importance of

the A106 residue

in the GroEL

binding pocket

for PBZ1038

activity.

Table 2: Cellular Activity of PBZ1038
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Cell Line /
Strain

Assay Type EC50 (µM) CC50 (µM) Organism Notes

E. coli

MC4100

ΔacrB

(expressing

E. coli

GroES/GroEL

)

eGFP

Reporter
0.04 ± 0.01 0.05 ± 0.01 E. coli

Measures the

inhibition of

GroEL-

dependent

folding of a

mutated

eGFP in a

multidrug

efflux pump

deficient

strain.

E. coli

MC4100

ΔacrB

(expressing

E. faecium

GroES/GroEL

)

eGFP

Reporter
0.21 ± 0.03 0.41 ± 0.06 E. coli

Demonstrate

s reduced

potency

against the

Gram-

positive E.

faecium

chaperonin.

E. coli

MC4100

ΔacrB

(expressing

WT GroEL)

Growth

Inhibition
- 0.05 ± 0.01 E. coli

Measures the

cytotoxic

effect of

PBZ1038.

E. coli

MC4100

ΔacrB

(expressing

A106N

GroEL)

Growth

Inhibition
- >100 E. coli

Rescue of the

cytotoxic

phenotype by

a resistant

GroEL mutant

confirms on-

target activity.
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Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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